![molecular formula C20H21N5O3 B5621648 N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4-(2-methyl-2H-tetrazol-5-yl)benzamide](/img/structure/B5621648.png)
N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4-(2-methyl-2H-tetrazol-5-yl)benzamide
Description
The molecule is a complex organic compound that involves various functional groups, indicating potential for diverse chemical reactions and properties. The molecule's structure suggests it is a synthetic compound designed for specific biochemical interactions.
Synthesis Analysis
The synthesis of similar complex organic compounds often involves multi-step reactions, starting from simpler molecules through processes like etherification, oximation, and Beckmann rearrangement. For example, compounds with similar structures have been synthesized from rotenone and dimethyloxosulphonium methylide, highlighting the intricate steps required to introduce specific functional groups into the molecule (Xiaodong Chen, Jiao Ye, A. Hu, 2012).
Molecular Structure Analysis
X-ray diffraction analysis is crucial for determining the molecular and crystal structure of such compounds. This analysis reveals the spatial arrangement of atoms within the molecule and the molecule's conformation in its crystalline form. The study of similar compounds showed that they crystallize in specific space groups, providing insight into their three-dimensional configuration and the potential for intermolecular interactions (G. Anuradha, G. Vasuki, I. Khan, M. Kulkarni, 2012).
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. Many coumarin derivatives have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors .
Future Directions
properties
IUPAC Name |
N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4-(2-methyltetrazol-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O3/c1-25-23-19(22-24-25)14-3-5-15(6-4-14)20(26)21-11-13-9-16-7-8-17(27-2)10-18(16)28-12-13/h3-8,10,13H,9,11-12H2,1-2H3,(H,21,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQHBUZXORRWCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)C2=CC=C(C=C2)C(=O)NCC3CC4=C(C=C(C=C4)OC)OC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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